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Compound of Interest

Compound Name: Brevianamide R

Cat. No.: B12378680

Disclaimer: No specific information is publicly available for a compound named "Brevianamide
R." The following application notes and protocols are based on research conducted on other
members of the brevianamide family of natural products, namely Brevianamide S and
Brevianamide A. These notes are intended to provide representative examples of the potential
therapeutic applications and experimental methodologies for this class of compounds.

Brevianamide S: Potential as an Anti-Tubercular
Agent

Brevianamide S is a dimeric diketopiperazine alkaloid that has demonstrated selective
antibacterial activity against Bacille Calmette-Guérin (BCG), a commonly used surrogate for
Mycobacterium tuberculosis.[1][2][3] This selectivity suggests a potentially novel mechanism of
action, making it a promising lead compound for the development of new anti-tubercular drugs.

[11(31[4]

Quantitative Data: Anti-mycobacterial Activity of
Brevianamide S
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Compound Test Organism MIC (pg/mL) Reference

) ) Bacille Calmette-
Brevianamide S . 6.25 [1][5]
Guérin (BCG)

o Bacille Calmette-
Isoniazid (Control) . 0.05 [2]
Guérin (BCG)

Experimental Protocol: Determination of Minimum
Inhibitory Concentration (MIC) against Bacille Calmette-
Guérin (BCG)

This protocol describes a representative method for determining the MIC of Brevianamide S
against BCG using a broth microdilution assay.

Materials:

Brevianamide S

o Bacille Calmette-Guérin (BCG) strain (e.g., ATCC 35734)

o Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) ADC (Albumin-
Dextrose-Catalase) enrichment, and 0.05% (v/v) Tween 80

» Sterile 96-well microplates

* |soniazid (positive control)

 DMSO (solvent for Brevianamide S)

¢ Resazurin sodium salt solution (0.02% w/v in sterile water)

e |ncubator at 37°C

Microplate reader

Procedure:
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Preparation of Brevianamide S Stock Solution: Dissolve Brevianamide S in DMSO to a final
concentration of 1 mg/mL.

Serial Dilutions:

o

Add 100 pL of supplemented Middlebrook 7H9 broth to all wells of a 96-well plate.

[¢]

Add 100 L of the Brevianamide S stock solution to the first well of a row and mix well.

o

Perform a 2-fold serial dilution by transferring 100 pL from the first well to the second, and
so on, down the row. Discard 100 pL from the last well.

[e]

Prepare a separate row for the positive control (Isoniazid) and a solvent control (DMSO) in
the same manner.

Preparation of Bacterial Inoculum:

o Grow BCG in supplemented Middlebrook 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

o Dilute the bacterial culture in fresh broth to achieve a final concentration of approximately
5x 10”5 CFU/mL.

Inoculation: Add 100 pL of the diluted bacterial suspension to each well containing the test
compound and controls. This will bring the final volume in each well to 200 pL.

Incubation: Seal the plate and incubate at 37°C for 7 days.

Addition of Resazurin: After the incubation period, add 30 uL of the resazurin solution to each
well and incubate for another 24-48 hours.

Data Analysis:

o Observe the color change in the wells. A blue color indicates no bacterial growth, while a
pink color indicates bacterial growth.

o The MIC is defined as the lowest concentration of the compound that prevents a color
change from blue to pink.
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o The results can also be read using a microplate reader (excitation 560 nm, emission 590
nm).

Experimental Workflow: Anti-Tubercular MIC Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for Brevianamide
Alkaloids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378680#brevianamide-r-potential-therapeutic-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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